[1-(4-Methylphenyl)cyclopentyl]methanol

• Molecular Formula: C13H18O
• Molecular Weight: 190.28 g/mol
• IUPAC Name: [1-(4-methylphenyl)cyclopentyl]methanol
• InChI: InChI=1S/C13H18O/c1-11-4-6-12(7-5-11)13(10-14)8-2-3-9-13/h4-7,14H,2-3,8-10H2,1H3
• InChI Key: CCGBJYZAIQWWRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2(CCCC2)CO

Description

[1-(4-Methylphenyl)cyclopentyl]methanol is a secondary alcohol characterized by a cyclopentane ring substituted with a 4-methylphenyl group and a hydroxymethyl moiety. The compound’s core structure combines aromatic and alicyclic features, which influence its physicochemical behavior, including solubility, steric effects, and intermolecular interactions. The methyl group on the phenyl ring enhances lipophilicity, while the cyclopentyl ring introduces conformational rigidity .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [1-(4-Methylphenyl)cyclopentyl]methanol typically involves the reaction of cyclopentylmagnesium bromide with 4-methylbenzaldehyde. The reaction is carried out in an anhydrous ether solution under a nitrogen atmosphere to prevent moisture from interfering with the reaction. The product is then purified through recrystallization or column chromatography .

Industrial Production Methods: Industrial production methods for [1-(4-Methylphenyl)cyclopentyl]methanol are not well-documented in the public domain. it is likely that similar synthetic routes are scaled up using industrial-grade reagents and equipment to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: [1-(4-Methylphenyl)cyclopentyl]methanol can undergo oxidation reactions to form the corresponding ketone, [1-(4-Methylphenyl)cyclopentyl]methanone.

Reduction: The compound can be reduced to form [1-(4-Methylphenyl)cyclopentyl]methane.

Substitution: It can undergo nucleophilic substitution reactions where the hydroxyl group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for substitution reactions.

Major Products:

Oxidation: [1-(4-Methylphenyl)cyclopentyl]methanone

Reduction: [1-(4-Methylphenyl)cyclopentyl]methane

Substitution: Various substituted cyclopentyl derivatives depending on the reagent used.

Scientific Research Applications

Chemistry: In chemistry, [1-(4-Methylphenyl)cyclopentyl]methanol is used as an intermediate in the synthesis of more complex organic molecules. It serves as a building block for the development of pharmaceuticals and other bioactive compounds .

Biology: The compound is studied for its potential biological activity. It is used in research to understand its interactions with biological molecules and its effects on cellular processes.

Industry: In the industrial sector, [1-(4-Methylphenyl)cyclopentyl]methanol may be used in the production of specialty chemicals and materials. Its unique structure makes it valuable for creating polymers and other advanced materials.

Mechanism of Action

The exact mechanism of action for [1-(4-Methylphenyl)cyclopentyl]methanol is not well-documented. like other alcohols, it is likely to interact with various molecular targets through hydrogen bonding and hydrophobic interactions. These interactions can affect the function of enzymes, receptors, and other proteins, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent and Ring Size Variations

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituent	Ring Type	Molecular Formula	Key Features	References
[1-(4-Methylphenyl)cyclopentyl]methanol	4-MePh	Cyclopentane	C₁₃H₁₈O	Balanced lipophilicity; moderate steric hindrance from cyclopentane ring	Inferred
[1-(4-Chlorophenyl)cyclohexyl]methanol	4-ClPh	Cyclohexane	C₁₃H₁₇ClO	Increased electronegativity (Cl); larger ring size enhances flexibility
[1-(4-Fluorophenyl)cyclopropyl]methanol	4-FPh	Cyclopropane	C₁₁H₁₃FO	High ring strain (cyclopropane); electronegative F enhances polarity
1-(4-Methylphenyl)-1-cyclopropyl ethanol	4-MePh	Cyclopropane	C₁₂H₁₆O	Ethanol chain increases hydrogen bonding potential; smaller ring
(4-Butylphenyl)methanol	4-BuPh	None	C₁₁H₁₆O	Linear alkyl chain increases lipophilicity; lacks conformational rigidity

Key Observations:

• Substituent Effects: Chlorine (in [1-(4-Chlorophenyl)cyclohexyl]methanol) introduces electronegativity, enhancing dipole interactions, whereas methyl groups prioritize hydrophobic interactions .
• Hydroxyl Group Position: Ethanol derivatives (e.g., 1-(4-Methylphenyl)-1-cyclopropyl ethanol) may exhibit stronger hydrogen bonding than methanol analogs, affecting solubility and crystallization behavior .

Key Observations:

• Reduction Reactions: NaBH₄-mediated reductions (e.g., 1-(4-methylphenyl)ethanol) are efficient for aryl ketones, suggesting similar applicability to [1-(4-Methylphenyl)cyclopentyl]methanol synthesis .
• Catalytic Transesterification: Cyclopentanol synthesis via resin catalysts highlights the importance of acidic conditions for high selectivity, which may extend to cyclopentylmethanol derivatives .

Intermolecular Interactions and Crystal Packing

• C–H···X and π–π Interactions: In halogenated analogs (e.g., ), weak hydrogen bonds and π-stacking dominate crystal packing, suggesting that [1-(4-Methylphenyl)cyclopentyl]methanol may adopt similar layered structures with C–H···O interactions .
• Dihedral Angles: Structural analogs like 1-(4-Methylphenyl)-2-(phenylsulfonyl)ethanone exhibit dihedral angles of ~33° between aromatic rings, whereas imine derivatives show larger twists (~56°). This indicates that substituent bulkiness and ring size critically influence molecular conformation .